2-Chloroethanesulfonyl chloride
Overview
Description
2-Chloroethanesulfonyl chloride, also known as CESC, is an organic compound with a molecular formula of C2H5ClO2S. It is a colorless liquid with an odor of sulfur dioxide and is soluble in water. It is widely used in the synthesis of organic compounds, such as pharmaceuticals and agrochemicals. It is also used in the production of dyes, fragrances, and other specialty chemicals.
Scientific Research Applications
Synthesis of 1,5,2-Dithiazepine 1,1-Dioxides
2-Chloroethanesulfonyl chloride: is utilized in a one-pot sulfonylation/intramolecular thia-Michael protocol. This method is instrumental in synthesizing 1,5,2-dithiazepine 1,1-dioxides, which are valuable in medicinal chemistry due to their potential biological activities .
Preparation of Vinylsulfonamides
The compound serves as a key reagent in the synthesis of vinylsulfonamides. These structures can include a furan, carbocyclic, semicyclic, or acyclic 1,3-diene moiety. Vinylsulfonamides have applications in the development of pharmaceuticals and agrochemicals due to their versatile reactivity .
Organic Synthesis Intermediate
As an intermediate in organic synthesis, 2-Chloroethanesulfonyl chloride is used to introduce sulfonyl functional groups into organic molecules. This is crucial for creating a variety of compounds with diverse chemical properties and potential applications in drug development .
Sulfonylation Agent
It acts as a sulfonylation agent, which is a fundamental step in the production of sulfonamides. Sulfonamides are an important class of compounds with widespread use in antibiotics, diuretics, and antiretroviral drugs .
Chemical Research
In chemical research, 2-Chloroethanesulfonyl chloride is used to study reaction mechanisms and develop new synthetic pathways. Its reactivity with different chemical groups provides insights into complex chemical behaviors .
Material Science
This chemical is also explored in material science for modifying surfaces and creating new materials with specific properties, such as increased durability or chemical resistance .
Mechanism of Action
Target of Action
2-Chloroethanesulfonyl chloride is a chemical compound used in the synthesis of other chemicals . The primary targets of this compound are organic molecules that can undergo sulfonylation, a process where a sulfonyl group is introduced into a molecule .
Mode of Action
The compound interacts with its targets through a process known as sulfonylation. In this process, the sulfonyl group of the 2-Chloroethanesulfonyl chloride molecule is transferred to the target molecule, resulting in the formation of a new compound .
Biochemical Pathways
The exact biochemical pathways affected by 2-Chloroethanesulfonyl chloride depend on the specific target molecules it interacts with. It’s known to be used in the synthesis of 1,5,2-dithiazepine 1,1-dioxides and vinylsulfonamides with a furan, carbocyclic, semicyclic or acyclic 1,3-diene moiety .
Result of Action
The result of 2-Chloroethanesulfonyl chloride’s action is the formation of new compounds through the process of sulfonylation . The exact molecular and cellular effects would depend on the specific compounds that are synthesized.
Action Environment
The action, efficacy, and stability of 2-Chloroethanesulfonyl chloride can be influenced by various environmental factors. For instance, it reacts with water, which can affect its stability and reactivity . Therefore, it should be stored in a dry, well-ventilated area . Furthermore, its reactivity suggests that it should be handled in controlled environments to ensure safety and efficacy.
properties
IUPAC Name |
2-chloroethanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4Cl2O2S/c3-1-2-7(4,5)6/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHCSBTPOPKFYIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCl)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4Cl2O2S |
Source
|
| Record name | ETHANESULFONYL CHLORIDE, 2-CHLORO- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10003 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5061825 |
Source
|
| Record name | (2-Chloroethyl)sulphonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5061825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Ethanesulfonyl chloride, 2-chloro- appears as a liquid. Density 1.56 g / cm3. Flash point exceeds 230 °F., Liquid; [CAMEO] Colorless liquid; [MSDSonline] |
Source
|
| Record name | ETHANESULFONYL CHLORIDE, 2-CHLORO- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10003 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Ethanesulfonylchloride, 2-chloro- | |
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Boiling Point |
392 to 397 °F at 760 mmHg (EPA, 1998), 200-3 °C |
Source
|
| Record name | ETHANESULFONYL CHLORIDE, 2-CHLORO- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10003 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ETHANESULFONYLCHLORIDE, 2-CHLORO- | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6420 | |
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Density |
1.55 at 68 °F (EPA, 1998) - Denser than water; will sink, 1.555 at 20 °C/4 °C |
Source
|
| Record name | ETHANESULFONYL CHLORIDE, 2-CHLORO- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10003 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ETHANESULFONYLCHLORIDE, 2-CHLORO- | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6420 | |
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Product Name |
2-Chloroethanesulfonyl chloride | |
CAS RN |
1622-32-8 |
Source
|
| Record name | ETHANESULFONYL CHLORIDE, 2-CHLORO- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10003 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 2-Chloroethanesulfonyl chloride | |
| Source | CAS Common Chemistry | |
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| Record name | Ethanesulfonylchloride, 2-chloro- | |
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| Record name | Ethanesulfonyl chloride, 2-chloro- | |
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| Record name | (2-Chloroethyl)sulphonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5061825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-chloroethyl)sulphonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.086 | |
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| Record name | 2-Chloroethanesulfonyl Chloride | |
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| Record name | ETHANESULFONYLCHLORIDE, 2-CHLORO- | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6420 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: 2-Chloroethanesulfonyl chloride is a highly versatile reagent that participates in a variety of reactions. For instance, it reacts with amines like octadecylamine to form sulfonamides, which can further undergo dehydrohalogenation to yield products like N-octadecylethenesulfonamide []. This compound can further participate in Michael addition reactions with nucleophiles such as methylamine, leading to the formation of 2-methylamino-N-octadecylethanesulfonamide [].
ANone: While the provided research papers focus on the applications and reactions of 2-chloroethanesulfonyl chloride, they do not explicitly state its molecular formula, weight, or spectroscopic data. For this information, it's recommended to refer to chemical databases like PubChem or ChemSpider.
A: 2-Chloroethanesulfonyl chloride serves as a crucial starting material for synthesizing taurine derivatives using the 'safety-catch' principle for protecting sulfonic acids []. This strategy utilizes the reactivity of the chlorine atom in 2-chloroethanesulfonyl chloride. The chlorine can be displaced by an alcohol to form a sulfonate ester, which can then be further modified. Subsequent deprotection steps then lead to the desired taurine derivatives. This approach highlights the importance of the chlorine atom in facilitating the multi-step synthesis of these valuable compounds.
A: Research suggests that ethyl ethenesulfonate formation from 2-chloroethanesulfonyl chloride might involve the formation of a transient sulfene intermediate, potentially [ClCH2CH=SO2] []. This sulfene can react with ethanol to yield ethyl ethenesulfonate. Interestingly, when the reaction is performed in the presence of ethanol-d, a mixture of undeuterated and alpha-monodeuterated ethyl ethenesulfonate is observed []. This suggests that the sulfene intermediate can react with ethanol either before or after losing a proton, highlighting the complexity of the reaction mechanism.
A: 2-Chloroethanesulfonyl chloride acts as a key precursor for synthesizing alkyl vinyl sulfonates, which are polymerized to generate polymers with desired properties for 157 nm lithography []. The reaction involves combining 2-chloroethanesulfonyl chloride with various alcohols in the presence of pyridine []. These polymers, particularly those incorporating fluorine atoms, exhibit low absorbance at 157 nm, a crucial characteristic for efficient photoresist materials in lithographic processes.
A: Derivatizing agents containing a tertiary amino group, synthesized from 2-chloroethanesulfonyl chloride, like 2-(2-Naphthoxy)ethyl 2-(piperidino) ethanesulfonate (NOEPES), offer advantages in HPLC analysis []. This tertiary amino group can be protonated with a simple acid treatment, increasing the water solubility of the derivatizing agent. This solubility shift facilitates the removal of excess reagent from the reaction mixture, simplifying the resulting chromatogram and enhancing the clarity of the analysis [].
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